Cas no 1187928-65-9 (1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride)
1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (5-Phenylisoxazol-3-yl)methanamine hydrochloride
- 1-(5-Phenyl-1,2-oxazol-3-yl)methanamine hydrochloride (1:1)
- C-(5-Phenyl-isoxazol-3-yl)-methylamine hydrochloride
- 1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride
- EN300-219929
- MFCD08062591
- F2162-0003
- CS-0215080
- C-(5-Phenyl-isoxazol-3-yl)-methylamine HCl
- SB31224
- 1187928-65-9
- DB-155585
- (5-phenyl-1,2-oxazol-3-yl)methanamine;hydrochloride
- (5-phenylisoxazol-3-yl)methanaminehydrochloride
- 5-Phenyl-3-isoxazolemethanamine hydrochloride
- (5-PHENYLISOXAZOL-3-YL)METHANAMINE HCL
- (5-Phenyl-1,2-Oxazol-3-Yl)Methanamine Hydrochloride
- AKOS015909170
- A809486
- (5-Phenyl-isoxazol-3-yl)methylamine hydrochloride
-
- MDL: MFCD08062591
- Inchi: 1S/C10H10N2O.ClH/c11-7-9-6-10(13-12-9)8-4-2-1-3-5-8;/h1-6H,7,11H2;1H
- InChI Key: VJLKNKOIMSXJMF-UHFFFAOYSA-N
- SMILES: Cl.O1C(=CC(CN)=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 210.0559907g/mol
- Monoisotopic Mass: 210.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52Ų
1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277370-5g |
(5-Phenylisoxazol-3-yl)methanamine hydrochloride |
1187928-65-9 | 97% | 5g |
$746 | 2021-08-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0241S-1g |
C-(5-Phenyl-isoxazol-3-yl)-methylamine hydrochloride |
1187928-65-9 | 98% | 1g |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0241S-5g |
C-(5-Phenyl-isoxazol-3-yl)-methylamine hydrochloride |
1187928-65-9 | 98% | 5g |
6767.38CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0241S-25g |
C-(5-Phenyl-isoxazol-3-yl)-methylamine hydrochloride |
1187928-65-9 | 98% | 25g |
25424.31CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0241S-500mg |
C-(5-Phenyl-isoxazol-3-yl)-methylamine hydrochloride |
1187928-65-9 | 98% | 500mg |
1263.58CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0241S-250mg |
C-(5-Phenyl-isoxazol-3-yl)-methylamine hydrochloride |
1187928-65-9 | 98% | 250mg |
1060.05CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 56R0241S-100mg |
C-(5-Phenyl-isoxazol-3-yl)-methylamine hydrochloride |
1187928-65-9 | 98% | 100mg |
924.37CNY | 2021-05-08 | |
| TRC | P399720-25mg |
c-(5-Phenyl-isoxazol-3-yl)-methylamine Hydrochloride |
1187928-65-9 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399720-50mg |
c-(5-Phenyl-isoxazol-3-yl)-methylamine Hydrochloride |
1187928-65-9 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399720-250mg |
c-(5-Phenyl-isoxazol-3-yl)-methylamine Hydrochloride |
1187928-65-9 | 250mg |
$ 185.00 | 2022-06-03 |
1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride Suppliers
1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride
1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride: A Comprehensive Overview
The compound with CAS No. 1187928-65-9, known as 1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-tail keyword for this compound, such as "1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride synthesis", highlights its importance in chemical synthesis and its role in creating bioactive molecules.
1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride belongs to the class of oxazole derivatives, which are widely studied for their biological activities. Oxazoles are heterocyclic compounds with a five-membered ring containing one oxygen and one nitrogen atom. The presence of the phenyl group at the 5-position of the oxazole ring adds to the molecule's complexity and potential for interaction with biological systems. Recent studies have shown that such derivatives exhibit promising anti-inflammatory and antioxidant properties, making them valuable candidates for drug discovery.
The synthesis of 1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride involves a series of well-defined chemical reactions. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound meets pharmaceutical standards. The use of advanced techniques such as microwave-assisted synthesis has been reported, which not only accelerates the reaction process but also minimizes side reactions. These advancements in synthesis methodology have been documented in recent publications, underscoring the compound's importance in modern chemical research.
In terms of biological activity, 1-(5-phenyl-1,2-oxazol-3-yli)methanamine hydrochloride has been investigated for its potential as an anticancer agent. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways. Additionally, the compound has shown promise in modulating inflammatory responses, which could be beneficial in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.
The pharmacokinetic properties of 1-(5-phenvl-l,2-o.xazole-l-methylene)amine hydrochloride are also a subject of current research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for its development as a therapeutic agent. Recent findings suggest that the compound exhibits moderate bioavailability and selective tissue distribution, which are favorable attributes for drug candidates.
Moreover, the structural versatility of l-(S-phenvl-l,O-o.xazole-l-methylene)amine hydrochloride allows for further modifications to enhance its therapeutic efficacy. Researchers are exploring analogs with different substituents on the oxazole ring to optimize pharmacokinetic and pharmacodynamic properties. These efforts are part of a broader trend in medicinal chemistry aimed at creating more effective and safer drugs.
In conclusion, l-(S-phenvl-l,O-o.xazole-l-methylene)amine hydrochloride (CAS No. 1187928659) is a compelling molecule with significant potential in drug discovery and development. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in advancing therapeutic interventions for various diseases. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in the field of medicinal chemistry.
1187928-65-9 (1-(5-phenyl-1,2-oxazol-3-yl)methanamine hydrochloride) Related Products
- 1215-25-4(Isoxazole,5-phenyl-3-(1-pyrrolidinylmethyl)-, hydrochloride (1:1))
- 852227-91-9(N-Methyl-1-(5-phenylisoxazol-3-yl)methanamine hydrochloride)
- 852431-02-8(N-methyl-1-(5-phenylisoxazol-3-yl)methanamine)
- 154016-47-4((5-Phenylisoxazol-3-yl)methanamine)
- 1215-23-2(3-Isoxazolemethanamine,N,N-diethyl-5-phenyl-, hydrochloride (1:1))
- 893639-11-7({5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine)
- 1018662-21-9({5-(4-Methoxyphenyl)isoxazol-3-ylmethyl}amine)
- 1008-75-9(3-Methyl-5-phenylisoxazole)
- 1017-08-9(3-Isoxazolemethanamine,N,N-dimethyl-5-phenyl-, hydrochloride (1:1))
- 1018605-16-7({5-(3-Methoxyphenyl)isoxazol-3-ylmethyl}amine Hydrochloride)